Cas no 1273650-83-1 (7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE)

• Product Name: 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• CAS No: 1273650-83-1
• MF: C₁₀H₉ClF₃NO
• MW: 251.63277220726
• CID: 5582278
• PubChem ID: 129941543
• Update Time: 2025-06-11

7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE
• 2H-1-Benzopyran-4-amine, 7-chloro-3,4-dihydro-6-(trifluoromethyl)-
• Y12816
• 1273650-83-1
• 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMAN-4-AMINE

• Inchi： 1S/C10H9ClF3NO/c11-7-4-9-5(8(15)1-2-16-9)3-6(7)10(12,13)14/h3-4,8H,1-2,15H2
• InChI Key： WKZNGHYNAUNMLE-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C(F)(F)F)C(CCO2)N

Computed Properties

• Exact Mass: 251.0324761g/mol
• Monoisotopic Mass: 251.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 269.2±40.0 °C(Predicted)
• pka: 8.14±0.20(Predicted)

Additional information on 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE

Introduction to 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE (CAS No. 1273650-83-1)

7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE, identified by its CAS number 1273650-83-1, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a chromane core substituted with a chloro and trifluoromethyl group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups makes it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The chromane scaffold, a benzopyran derivative, is well-documented for its presence in various natural products and synthetic drugs. Its aromatic system provides a stable backbone for modifications, while the amine group at the 4-position offers opportunities for further derivatization. The introduction of a chloro substituent at the 7-position and a trifluoromethyl group at the 6-position enhances the molecule's electronic properties, influencing its reactivity and interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group, in particular, is known to improve the pharmacokinetic profiles of drug candidates. 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE exemplifies this trend, as its structure incorporates this highly desirable moiety.

Current research in medicinal chemistry increasingly focuses on developing novel scaffolds that combine multiple pharmacophores to achieve synergistic effects. The combination of a chromane core with chloro and trifluoromethyl substituents positions 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE as a promising candidate for further investigation. Studies have begun to explore its potential in various therapeutic areas, including anti-inflammatory and anticancer applications.

The synthesis of 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the chloro group typically employs chlorinating agents under controlled conditions, while the trifluoromethyl group is often incorporated via metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies not only showcase the versatility of current chemical tools but also underscore the importance of precise reaction control in producing complex molecules.

The biological evaluation of 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE has revealed intriguing properties that warrant further exploration. Preliminary studies suggest that this compound exhibits moderate activity against certain cancer cell lines, potentially through mechanisms involving inhibition of key signaling pathways. Additionally, its interaction with inflammatory mediators has been examined, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The development of new analytical techniques has also played a crucial role in studying 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), provide detailed insights into the compound's structure and purity. These techniques are essential for confirming synthetic success and characterizing any potential impurities that may arise during production.

In conclusion, 7-CHLORO-6-(TRIFLUOROMETHYL)CHROMANE-4-YLAMINE represents a compelling example of how structural modifications can yield novel compounds with significant biological potential. Its unique combination of functional groups makes it an attractive target for further research in drug discovery. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.